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The following table summarizes the most stringent lower limits on the half-life (T1/2) of

neutrinoless double beta decay for various isotopes from leading experiments. A longer half-life

limit implies a smaller probability of the decay occurring, thereby setting more stringent

constraints on the effective Majorana neutrino mass.

Isotope Experiment
Half-Life Limit
(years) at 90% C.L.

Detector
Technology

Tellurium-128 CUORE > 3.6 x 1024
TeO2 Cryogenic

Bolometers

Tellurium-130 CUORE > 2.2 x 1025
TeO2 Cryogenic

Bolometers

Germanium-76 GERDA > 1.8 x 1026

High-Purity

Germanium (HPGe)

Detectors

Xenon-136 KamLAND-Zen > 2.3 x 1026
Liquid Scintillator with

dissolved Xenon

Xenon-136 EXO-200 > 5.6 x 1025
Liquid Xenon Time

Projection Chamber
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A detailed understanding of the experimental methodologies is crucial for interpreting the

results and appreciating the challenges involved in these searches. The following sections

outline the key protocols for the experiments listed above.

CUORE (Cryogenic Underground Observatory for Rare
Events) Experiment
The CUORE experiment, located at the Laboratori Nazionali del Gran Sasso (LNGS) in Italy, is

a leading effort in the search for 0νββ decay of both 130Te and 128Te.[1]

Detector Design: CUORE employs an array of 988 tellurium dioxide (TeO2) crystals, which

serve as both the source of the potential decay and the detectors themselves.[1] These

crystals are operated as cryogenic bolometers. When a decay occurs within a crystal, the

deposited energy causes a minuscule rise in temperature. This temperature change is

measured by sensitive thermistors attached to each crystal.

Operating Conditions: To achieve the necessary sensitivity to these minute temperature

changes, the detector array is cooled to an extremely low temperature of about 10 millikelvin

(mK) using a powerful dilution refrigerator.[2]

Background Reduction: The experiment is situated deep underground to shield it from

cosmic rays. Further shielding is provided by a large water tank and layers of lead. Materials

used in the detector construction are carefully selected for their low intrinsic radioactivity.

Analysis techniques, such as anticoincidence cuts that reject events detected in multiple

crystals simultaneously, are used to further suppress background events.

Data Analysis: The primary signature of a 0νββ decay event is a monoenergetic peak in the

energy spectrum at the Q-value of the decay. For 128Te, this is approximately 867 keV. The

analysis involves a careful calibration of the energy response of each bolometer and a

statistical search for a peak at this energy above the expected background.

GERDA (GERmanium Detector Array) Experiment
The GERDA experiment, also located at LNGS, searches for 0νββ decay in 76Ge.

Detector Design: GERDA utilizes high-purity germanium (HPGe) detectors enriched in the

76Ge isotope.[3][4] These detectors are submerged directly in liquid argon, which serves as
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both a cooling medium and a shield against external radiation.[5]

Background Reduction: A key innovation of GERDA is the use of the surrounding liquid

argon as an active veto system. Scintillation light produced in the liquid argon by interacting

particles is detected and used to identify and reject background events.[4] Additionally, pulse

shape discrimination techniques are employed to distinguish between signal-like events

(single-site energy depositions) and background-like events (multi-site energy depositions).

[4][6]

EXO-200 (Enriched Xenon Observatory) and KamLAND-
Zen Experiments
Experiments using 136Xe have also set leading limits on 0νββ decay.

EXO-200: This experiment, located at the Waste Isolation Pilot Plant (WIPP) in New Mexico,

USA, uses a time projection chamber (TPC) filled with liquid xenon enriched in 136Xe.[7]

When a particle interacts in the liquid xenon, it produces both scintillation light and ionization

electrons. The simultaneous detection of both signals allows for the three-dimensional

reconstruction of the event vertex and provides powerful discrimination between signal and

background events.[8]

KamLAND-Zen: Located at the Kamioka Observatory in Japan, this experiment dissolves

xenon gas enriched in 136Xe into a large volume of liquid scintillator.[1] The signature of a

0νββ decay is a flash of light in the scintillator corresponding to the Q-value of the 136Xe

decay. The large volume of the detector and the purity of the liquid scintillator are key to its

high sensitivity.

Mandatory Visualization
The following diagram illustrates the generalized logical workflow of a neutrinoless double beta

decay experiment, from the fundamental components of the detector to the final data analysis

and interpretation.
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Generalized Workflow of a Neutrinoless Double Beta Decay Experiment
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Caption: Generalized workflow of a 0νββ decay experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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